Cas no 112791-61-4 (D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI))

D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI) structure

112791-61-4 structure

Product Name:D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI)

CAS No:112791-61-4

MF:C₆H₁₆O₁₈P₄

MW:500.075487136841

CID:193298

PubChem ID:121920

Update Time:2025-04-19

D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

- D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI)
- (2,3-dihydroxy-4,5,6-triphosphonooxycyclohexyl) dihydrogen phosphate
- inositol-3,4,5,6-tetrakisphosphate
- (1S,2R,3R,4S,5R,6S)-5,6-dihydroxycyclohexane-1,2,3,4-tetrayl tetrakis[dihydrogen (phosphate)]
- D-myo-Inositol, 3,4,5,6-tetrakis(dihydrogen phosphate)
- Inositol-3,4,5,6-tetraphosphate
- Ins-3,4,5,6-P4
- myo-Inositol-3,4,5,6-tetrakisphosphate
- D-myo-Inositol 3,4,5,6-tetrakisphosphate
- Inositol-1,4,5,6-tetraphosphate
- 1D-myo-Inositol 3,4,5,6-tetrakisphosphate
- Ins-1,4,5,6-P4
- 109837-24-3
- myo-Inositol, 1,4,5,6-tetrakis(dihydrogen phosphate)
- {[(1R,2S,3R,4S,5S,6R)-3,4-dihydroxy-2,5,6-tris(phosphonooxy)cyclohexyl]oxy}phosphonic acid
- [(1R,2S,3S,4R,5S,6R)-3,4-dihydroxy-2,5,6-triphosphonooxycyclohexyl] dihydrogen phosphate
- 112791-61-4
- [(1S,2S,3R,4S,5R,6R)-2,3-dihydroxy-4,5,6-triphosphonooxycyclohexyl] dihydrogen phosphate
- 4MY
- myo-Inositol-1,4,5,6-tetrakisphosphate
- DTXSID80920893
- 121010-58-0
- MRVYFOANPDTYBY-UZAAGFTCSA-N
- SCHEMBL544343
- CHEMBL23050
- CHEBI:15844
- BDBM50075650
- GTPL4224
- inositol-1,4,5,6-tetrakisphosphate
- Inositol 3,4,5,6-tetrakisphosphate
- Q27078077
- Myo Inositol 3,4,5,6 Tetrakisphosphate
- (1S,2R,3R,4S,5R,6S)-5,6-dihydroxycyclohexane-1,2,3,4-tetrayl tetrakis(dihydrogen phosphate)
- C04520
- 1L-myo-inositol 1,4,5,6-tetrakis(dihydrogen phosphate)
- D-myo-Inositol 3,4,5,6-tetraphosphate
- Ins(3,4,5,6)P4
- Inchi： 1S/C6H16O18P4/c7-1-2(8)4(22-26(12,13)14)6(24-28(18,19)20)5(23-27(15,16)17)3(1)21-25(9,10)11/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20)/t1-,2+,3-,4-,5+,6+/m0/s1
- InChI Key： MRVYFOANPDTYBY-UZAAGFTCSA-N
- SMILES： P(=O)(O)(O)O[C@@H]1[C@H]([C@@H]([C@@H]([C@@H]([C@H]1OP(=O)(O)O)OP(=O)(O)O)O)O)OP(=O)(O)O

Computed Properties

Exact Mass: 499.929
Monoisotopic Mass: 499.929
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 664
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -8.1
Topological Polar Surface Area: 308Å²

Experimental Properties

Density: 2.32
Boiling Point: 978.1°Cat760mmHg
Flash Point: 545.3°C
Refractive Index: 1.632
PSA: 346.74000
LogP: -3.36660

D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI) Related Literature

1. Biology-enabling inositol phosphates, phosphatidylinositol phosphates and derivatives

Stuart J. Conway,Gavin J. Miller Nat. Prod. Rep. 2007 24 687
2. Inositol polyphosphates, diphosphoinositol polyphosphates and phosphatidylinositol polyphosphate lipids: Structure, synthesis, and development of probes for studying biological activity

Michael D. Best,Honglu Zhang,Glenn D. Prestwich Nat. Prod. Rep. 2010 27 1403
3. Membrane-permeant analogues of the putative second messenger myo-inositol 3,4,5,6-tetrakisphosphate

Stefan Roemer,Christoph Stadler,Marco T. Rudolf,Bernd Jastorff,Carsten Schultz J. Chem. Soc. Perkin Trans. 1 1996 1683
4. Synthesis of D-myo-inositol 3,4,5,6- and 1,4,5,6-tetrakisphosphate analogues and their membrane-permeant derivatives

Stefan Roemer,Marco T. Rudolf,Christoph Stadler,Carsten Schultz J. Chem. Soc. Chem. Commun. 1995 411
5. Synthesis of 3,4,5,6-tetrakisphosphates of DL-1,2-dideoxy-1,2-difluoro-myo-inositol and DL-1,2-dideoxy-1,2-difluoro-scyllo-inositol as analogues of DL-myo-inositol 3,4,5,6-tetrakisphosphate

Kevin R. H. Solomons,Sally Freeman,David R. Poyner,Farid Yafai J. Chem. Soc. Perkin Trans. 1 1996 1845